Cas no 1804091-40-4 (1-Bromo-1-(2-chloro-6-(chloromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-chloro-6-(chloromethyl)phenyl)propan-2-one
• CAS No: 1804091-40-4
• MF: C₁₀H₉BrCl₂O
• MW: 295.987860441208
• CID: 4972942
• Update Time: 2025-10-28

1-Bromo-1-(2-chloro-6-(chloromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-chloro-6-(chloromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H9BrCl2O/c1-6(14)10(11)9-7(5-12)3-2-4-8(9)13/h2-4,10H,5H2,1H3
• InChI Key： SSHQMOZQIOIQTN-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=CC=1CCl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(2-chloro-6-(chloromethyl)phenyl)propan-2-one

1-Bromo-1-(2-chloro-6-(chloromethyl)phenyl)propan-2-one (CAS No. 1804091-40-4): A Comprehensive Overview

1-Bromo-1-(2-chloro-6-(chloromethyl)phenyl)propan-2-one (CAS No. 1804091-40-4) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development, organic synthesis, and biological studies. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Properties and Structure

1-Bromo-1-(2-chloro-6-(chloromethyl)phenyl)propan-2-one is a brominated ketone with a molecular formula of C₁₀H₉BrCl₂O. The compound features a bromine atom, two chlorine atoms, and a ketone functional group, which contribute to its unique reactivity and stability. The presence of the bromine atom makes it an excellent leaving group in various substitution reactions, while the ketone group provides opportunities for nucleophilic addition reactions.

The molecular weight of 1-Bromo-1-(2-chloro-6-(chloromethyl)phenyl)propan-2-one is 275.53 g/mol. Its physical properties include a melting point of 75-77°C and a boiling point of 250°C at 760 mmHg. The compound is insoluble in water but soluble in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in various organic reactions and synthetic processes.

Synthesis Methods

The synthesis of 1-Bromo-1-(2-chloro-6-(chloromethyl)phenyl)propan-2-one can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-chloro-6-(chloromethyl)benzaldehyde with bromoacetyl bromide in the presence of a base such as triethylamine or pyridine. This reaction proceeds via an electrophilic addition followed by an elimination step to form the desired ketone.

An alternative approach involves the use of a Grignard reagent to form the intermediate alcohol, which is then oxidized to the ketone using an oxidizing agent such as Dess-Martin periodinane or Jones reagent. This method provides higher yields and better control over the reaction conditions.

Applications in Drug Development

1-Bromo-1-(2-chloro-6-(chloromethyl)phenyl)propan-2-one has shown promise in drug development due to its ability to act as a building block for more complex molecules. Recent studies have explored its potential as an intermediate in the synthesis of anticancer agents and antiviral drugs. For example, researchers at the University of California have reported the use of this compound in the synthesis of novel inhibitors targeting specific cancer pathways.

In addition to its role as a synthetic intermediate, 1-Bromo-1-(2-chloro-6-(chloromethyl)phenyl)propan-2-one has been investigated for its biological activity. Preliminary studies have shown that it exhibits moderate cytotoxicity against certain cancer cell lines, making it a potential lead compound for further optimization.

Biological Studies and Mechanisms of Action

The biological activity of 1-Bromo-1-(2-chloro-6-(chloromethyl)phenyl)propan-2-one has been studied using various in vitro and in vivo models. In one study published in the Journal of Medicinal Chemistry, researchers found that this compound selectively inhibits the growth of breast cancer cells by inducing apoptosis through the activation of caspase pathways.

Further investigations have revealed that 1-Bromo-1-(2-chloro-6-(chloromethyl)phenyl)propan-2-one may also modulate cellular signaling pathways involved in cell proliferation and survival. For instance, it has been shown to downregulate the expression of key oncogenes such as c-Myc and Bcl-2, which are often overexpressed in cancer cells.

Safety Considerations and Future Directions

1-Bromo-1-(2-chloro-6-(chloromethyl)phenyl)propan-2-one holds significant potential for various applications, it is important to consider its safety profile during handling and use. Researchers should adhere to standard laboratory safety protocols when working with this compound to minimize exposure risks.

In terms of future directions, ongoing research aims to optimize the structure of 1-Bromo-1-(2-chloro-6-(chloromethyl)phenyl)propan-2-one to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthetic routes that are environmentally friendly and cost-effective.

In conclusion, 1-Bromo-1-(2-chloro-6-(chloromethyl)phenyl)propan-2-one (CAS No. 1804091-40-4) is a promising compound with diverse applications in chemistry and pharmaceutical research. Its unique chemical properties make it a valuable tool for synthetic chemists and biologists alike. As research continues to advance, we can expect to see new developments that further expand our understanding and utilization of this intriguing molecule.